Cas no 1249148-14-8 (1-(Tetrahydrothiophen-3-yl)pyrrolidin-3-amine)

• Product Name: 1-(Tetrahydrothiophen-3-yl)pyrrolidin-3-amine
• CAS No: 1249148-14-8
• MF: C₈H₁₆N₂S
• MW: 172.291040420532
• CID: 5042956
• Update Time: 2025-05-21

1-(Tetrahydrothiophen-3-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(tetrahydrothiophen-3-yl)pyrrolidin-3-amine
• 1-(thiolan-3-yl)pyrrolidin-3-amine
• 1-(Tetrahydrothiophen-3-yl)pyrrolidin-3-amine

• Inchi： 1S/C8H16N2S/c9-7-1-3-10(5-7)8-2-4-11-6-8/h7-8H,1-6,9H2
• InChI Key： JNKSDTZLAYZABE-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 0.4
• Topological Polar Surface Area: 54.6

Additional information on 1-(Tetrahydrothiophen-3-yl)pyrrolidin-3-amine

Compound CAS No. 1249148-14-8: 1-(Tetrahydrothiophen-3-yl)pyrrolidin-3-amine

Compound CAS No. 1249148-14-8, also known as 1-(Tetrahydrothiophen-3-yl)pyrrolidin-3-amine, is a fascinating chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a tetrahydrothiophene moiety, making it a promising candidate for various applications in drug discovery and material science.

The synthesis of 1-(Tetrahydrothiophen-3-yl)pyrrolidin-3-amine involves a series of well-established organic reactions, including nucleophilic substitution and ring-closing reactions. Recent advancements in catalytic methods have enabled the efficient production of this compound, ensuring high purity and reproducibility. Its structure has been extensively studied using modern analytical techniques such as NMR spectroscopy and X-ray crystallography, providing insights into its conformational flexibility and stereochemical properties.

One of the most intriguing aspects of this compound is its potential biological activity. Preclinical studies have demonstrated that 1-(Tetrahydrothiophen-3-yl)pyrrolidin-3-amine exhibits moderate to high potency in inhibiting certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). These findings suggest that it could serve as a lead compound for the development of novel therapeutics targeting Alzheimer's disease and related conditions.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable amide bonds makes it a valuable building block for constructing advanced polymers and self-healing materials. Researchers have recently explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

The safety profile of CAS No. 1249148 has also been a subject of recent investigations. Toxicological studies indicate that it exhibits low toxicity in acute exposure models, which is a positive attribute for its potential use in therapeutic agents. However, further long-term studies are required to fully assess its safety profile and suitability for human use.

In conclusion, Compound CAS No. 1249148, or 1-(Tetrahydrothiophen-3-yli pyrrolidin -3-amino, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable tool for researchers in both academia and industry.